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Compound of Interest

Compound Name: 4-Methoxyestrone-13C6

Cat. No.: B12402603

For researchers, scientists, and drug development professionals, the safe handling of potent,
isotopically labeled compounds like 4-Methoxyestrone-13C6 is paramount. This document
provides essential, immediate safety and logistical information, including detailed operational
and disposal plans, to ensure the well-being of laboratory personnel and the integrity of
research. Adherence to these guidelines is critical due to the compound's potential biological
activity.

Hazard Identification and Risk Assessment

4-Methoxyestrone-13C6 is an isotopically labeled form of 4-Methoxyestrone, a metabolite of
the hormone estrone. While specific toxicity data for the 13C6-labeled version is not available,
it should be handled with the same precautions as the parent compound and other potent
estrogenic compounds. The primary hazards are associated with its hormonal activity, which
may include reproductive and developmental effects with repeated exposure. Occupational
exposure to estrogen-like compounds has been shown to cause various health effects.
Therefore, minimizing exposure through inhalation, skin contact, and ingestion is the primary
goal.

Due to the lack of a specific Occupational Exposure Limit (OEL) for 4-Methoxyestrone, a
conservative approach is necessary. For context, a derived target exposure limit (DTEL) for
total conjugated estrogens has been suggested to be as low as 0.4 pg/m3.[1] This underscores
the need for stringent containment and handling procedures.

Key Physical and Chemical Properties (of the parent compound, 4-Methoxyestrone):
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Property Value Source

Molecular Formula C19H2403 --INVALID-LINK--

Molecular Weight 300.4 g/mol --INVALID-LINK--

Appearance Solid (powder) General knowledge
Soluble in DMSO and ethanol.

Solubility [2] Very slightly soluble in [2][3]

water.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines
the minimum required PPE for handling 4-Methoxyestrone-13C6.

Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne particles.

Hand Protection

Two pairs of powder-free nitrile

gloves.

Provides a barrier against skin
contact. Double-gloving is
recommended for handling

potent compounds.

Body Protection

A dedicated, disposable lab
coat or gown with long sleeves
and tight cuffs.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
required when handling the
powder outside of a certified

containment system.

Minimizes the risk of inhaling

airborne particles.

Operational Plans: Step-by-Step Guidance
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The following protocols are designed to minimize exposure during common laboratory
procedures involving 4-Methoxyestrone-13C6.

Weighing the Compound

Handling the powdered form of a potent compound presents the highest risk of aerosolization
and exposure.
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Preparation

Don appropriate PPE

Prepare a designated weighing area within a certified chemical fume hood or ventilated balance enclosurg

Decontaminate the weighing area and balance

Tare a pre-labeled, sealable container on the balance

arefully transfer the approximate amount of 4-Methoxyestrone-13C6 into the container using a dedicated spatulg

Seal the container immediately

Re-weigh the sealed container to determine the exact mass

ipe down the spatula and any contaminated surfaces with a suitable solvent (e.g., ethanol

Dispose of all contaminated disposables as hazardous waste

Remove outer gloves and dispose of as hazardous waste

Click to download full resolution via product page

Weighing Protocol for 4-Methoxyestrone-13C6
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Preparing a Stock Solution

This protocol outlines the steps for safely dissolving the weighed compound.

Preparation

Perform all steps in a certified chemical fume hood

Ensure all necessary equipment is inside the hood

Dissqlving

gdd the appropriate solvent to the sealed container with the weighed compoura

\

éecurely cap and vortex or sonicate until the compound is fully dissolvea

\

Gisually inspect to ensure complete dissolutioa

Final |Steps
\

learly label the stock solution with the compound name, concentration, solvent, and date

Store the solution under appropriate conditions (e.g., protected from light, at the recommended temperature

Click to download full resolution via product page
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Protocol for Preparing a Stock Solution

Disposal Plan

Proper disposal of 4-Methoxyestrone-13C6 and associated waste is crucial to prevent
environmental contamination and accidental exposure. As a stable isotope-labeled compound,
it is not radioactive, so disposal should follow guidelines for chemical waste.[4][5]

Waste Segregation and Disposal Workflow:

Generate Waste
iquid Waste

Solid Waste Sharps Waste

Contaminated PPE (gloves, lab coat), weigh paper, pipette tips Unused solutions, solvent rinses Contaminated needles, syringes

Collect in a designated, labeled hazardous waste container gullecl in a designated, labeled hazardous waste container for chemical wasg Collect in a designated sharps container for chemically contaminated sharpsj
T

Arrange for disposal by the institution's Environmental Health and Safety (EHS) department

Click to download full resolution via product page
Waste Disposal Workflow for 4-Methoxyestrone-13C6
Key Disposal Considerations:

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("4-Methoxyestrone-13C6"), and the approximate concentration and

guantity.

e Segregation: Do not mix this waste with other waste streams unless explicitly permitted by

your institution's EHS department.
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» Storage: Store waste in a designated satellite accumulation area within the laboratory, away
from incompatible materials.

e Consult EHS: Always consult your institution's Environmental Health and Safety (EHS)
department for specific disposal guidelines and to arrange for waste pickup.

By adhering to these safety protocols and operational plans, researchers can handle 4-
Methoxyestrone-13C6 with a high degree of safety, protecting themselves and their
colleagues while maintaining the integrity of their valuable research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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